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Compound of Interest

Compound Name: Isobutylamine Hydrochloride

CAS No.: 5041-09-8

Cat. No.: B1252255

Get Quote

Executive Summary
Isobutylamine hydrochloride (2-methylpropan-1-aminium chloride) is a critical aliphatic

amine salt frequently employed as a building block in the synthesis of sulfonamide diuretics,

pesticides, and complex pharmaceutical intermediates.[1][2][3][4] Its value lies in its ability to

introduce the isobutyl moiety while maintaining high stability compared to its volatile free base

form.

This guide provides a definitive spectroscopic reference for researchers. Unlike the free base,

the hydrochloride salt presents unique NMR and IR signatures—specifically the ammonium

proton exchange phenomena and distinct lattice vibration modes—that are often misidentified

in rapid quality control (QC) workflows. The protocols below are designed to ensure

unambiguous identification and purity assessment.

Chemical Profile & Structural Logic[5]
Understanding the spectroscopic behavior requires a clear view of the salt's connectivity and

ionization state.
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Property Data

IUPAC Name 2-methylpropan-1-aminium chloride

CAS Number 5041-09-8

Formula

Molecular Weight 109.60 g/mol

Melting Point 176–180 °C (Sublimes)

Solubility

High in

, MeOH, EtOH; Insoluble in

, Hexanes

Structural Diagram & Splitting Logic
The following diagram illustrates the proton connectivity and the expected splitting tree for 1H

NMR analysis.
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Caption: Structural connectivity and resulting NMR splitting patterns. Note the solvent

dependence of the ammonium protons.
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Nuclear Magnetic Resonance (NMR)
Characterization
1H NMR Spectroscopy
The choice of solvent is the single most critical variable in analyzing isobutylamine HCl.

Deuterium Oxide (

): Best for checking the carbon skeleton purity. The ammonium protons (

) exchange with deuterium and become invisible (HDO peak ~4.79 ppm).

DMSO-

: Required if you need to quantify the salt formation (integration of

).

Data Table: 1H NMR (300 MHz)

Position

Shift (

, ppm) in

Shift (

, ppm) in
DMSO-

Multiplicit
y

Integral

Coupling
(

, Hz)

Assignme
nt

1 1.03 0.96 Doublet (d) 6H ~6.7
Methyls (

)

2 1.97 1.90
Multiplet

(m)
1H -

Methine (

)

3 2.90 2.65 Doublet (d) 2H ~6.8

Methylene

(

)

4 Invisible ~8.10*
Broad

Singlet
3H -

Ammonium

(

)
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*Note: The ammonium signal in DMSO is concentration-dependent and broadens significantly

due to quadrupole relaxation of the nitrogen nucleus.

13C NMR Spectroscopy
The salt form induces a deshielding effect on the alpha-carbon compared to the free base.

Carbon
Shift (

, ppm)
Type Notes

C1 47.2
Alpha to Nitrogen

(Deshielded)

C2 26.8 Methine backbone

C3 19.5 Methyls (Symmetric)

Infrared Spectroscopy (IR) Analysis[2][6][7]
The IR spectrum of the hydrochloride salt is drastically different from the free base. The "Fishy"

odor of the free base correlates with a sharp N-H stretch; the odorless salt shows a complex

ammonium band.

Diagnostic Peaks for QC:

Ammonium Stretch (

): A very broad, strong absorption band between 2800–3200 cm⁻¹. This often overlaps with
C-H aliphatic stretches.

Combination Bands: A series of weak overtones between 2000–2500 cm⁻¹. This is the

"fingerprint" of a primary amine salt.

Ammonium Bend (

): Medium/Strong peak near 1600 cm⁻¹ and 1500 cm⁻¹.

C-N Stretch: ~1000–1200 cm⁻¹ (often obscured).
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Self-Validating Check: If your spectrum shows a sharp doublet around 3300-3400 cm⁻¹, your

sample has hydrolyzed or contains residual free base. A pure salt must not show sharp primary

amine bands.

Experimental Protocols
Synthesis & Purification Workflow
For pharmaceutical applications, generating the salt in situ or purifying it from commercial

sources is common.

Raw Isobutylamine
(Liquid, Free Base)

Dissolve in Anhydrous Et2O
(0°C, Inert Atm)

Bubble Dry HCl Gas
OR Add HCl/Dioxane

Precipitation of White Solid

Filtration & Wash
(Cold Et2O)

Recrystallization
(EtOH / Et2O system)

QC Analysis
(MP: 176-180°C)
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Caption: Synthesis and purification workflow for high-purity Isobutylamine HCl.

Sample Preparation for NMR
Objective: Prevent H/D exchange errors and concentration broadening.

Solvent Selection:

Routine ID: Use

(99.9% D). The salt dissolves instantly.

Proton Quantification: Use DMSO-

(stored over molecular sieves).

Concentration:

Weigh 10–15 mg of Isobutylamine HCl.

Dissolve in 0.6 mL of solvent.

Critical: If using DMSO, do not heat the sample to dissolve, as this accelerates proton

exchange with residual water, collapsing the ammonium triplet/broad singlet.

Quality Control & Impurity Profiling
When analyzing commercial or synthesized batches, look for these common impurities:
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Impurity Detection Method Diagnostic Signal

Isobutylamine (Free Base) IR
Sharp doublet at 3300 cm⁻¹ (

stretch).

Water 1H NMR

Sharp singlet at 3.33 ppm

(DMSO) or 4.79 ppm (

).

Diisobutylamine (Secondary) 1H NMR

Complex multiplet shifts;

additional methyl signals

slightly upfield.

Ethanol (Recryst.[5] Solvent) 1H NMR

Triplet at 1.06 ppm, Quartet at

3.44 ppm (

).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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